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Compound of Interest

Compound Name: tubeimoside II

Cat. No.: B15591484 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation, handling, and storage of

a Tubeimoside II stock solution in Dimethyl Sulfoxide (DMSO). Adherence to this protocol is

crucial for ensuring the accuracy, reproducibility, and reliability of experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative information for Tubeimoside II relevant to

the preparation of a stock solution.
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Parameter Value Source(s)

Molecular Formula C₆₃H₉₈O₃₀ [1]

Molecular Weight 1335.43 g/mol [1]

CAS Number 115810-12-3 [1][2][3]

Purity ≥99.7% [1]

Appearance White solid [1]

Solubility in DMSO

Up to 100 mg/mL (74.88 mM)

[2][4]; also reported as 13.36

mg/mL (10 mM)[1]

Powder Storage -20°C for up to 3 years [1][3]

Stock Solution Storage
-80°C for 6-12 months; -20°C

for 1 month
[1][2][3][5]

Experimental Protocol: Stock Solution Preparation
This protocol provides a detailed methodology for preparing a 10 mM stock solution of

Tubeimoside II in DMSO. This concentration is a practical starting point for creating

subsequent working dilutions for various experimental assays.

Materials and Equipment:

Tubeimoside II powder (purity ≥99.7%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO), newly opened[2][4]

Calibrated analytical balance (readable to 0.1 mg)

Calibrated micropipettes and sterile, chemical-resistant pipette tips

Sterile, amber or opaque glass vials or polypropylene microcentrifuge tubes

Vortex mixer
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Sonicator (optional, but recommended)[1][2]

Calculations:

To prepare a stock solution of a desired concentration, use the formula below:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

/ 1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Desired Concentration: 10 mM

Desired Volume: 1 mL

Molecular Weight: 1335.43 g/mol

Mass (mg) = (10 mM × 1 mL × 1335.43 g/mol ) / 1000 = 13.35 mg

Therefore, 13.35 mg of Tubeimoside II is required to prepare 1 mL of a 10 mM stock solution.

Step-by-Step Procedure:

Equilibration: Allow the Tubeimoside II powder and the DMSO vial to reach room

temperature before opening to prevent moisture condensation. Hygroscopic DMSO can

negatively impact the solubility of the compound[2][4].

Weighing: On a calibrated analytical balance, carefully weigh the calculated mass (e.g.,

13.35 mg) of Tubeimoside II powder and transfer it into a sterile vial or tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume (e.g., 1 mL) of

fresh, anhydrous DMSO to the vial containing the powder.

Dissolution: Securely cap the vial and vortex for 2-3 minutes until the powder is completely

dissolved. The solution should be clear and free of particulates.

Sonication (If Necessary): If the compound does not fully dissolve with vortexing, sonicate

the solution in a water bath for 5-10 minutes[1][2]. Gentle warming can also aid dissolution,
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but avoid excessive heat[2].

Verification: Visually inspect the solution against a light source to ensure complete

dissolution and the absence of any precipitate.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes[4][5]. Store these aliquots under the recommended

conditions.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/Tubeimoside-II.html
https://www.selleckchem.com/products/tubeimoside-ii.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Equilibrate Reagents
to Room Temperature

Weigh Tubeimoside II
(e.g., 13.35 mg)

Add DMSO
(e.g., 1 mL)

Vortex Thoroughly

Sonicate if Necessary

Visually Inspect
for Clarity

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Tubeimoside II stock solution.
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Safety Precautions and Handling
Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves,

and safety goggles when handling Tubeimoside II powder and DMSO solutions.

Ventilation: All handling steps should be performed in a well-ventilated laboratory or inside a

chemical fume hood to avoid inhalation of dust or aerosols[3].

Handling DMSO: DMSO is an efficient solvent that can facilitate the absorption of

substances through the skin. Exercise extreme caution and avoid any direct skin contact with

the compound and the final solution.

Disposal: Dispose of all chemical waste, including empty containers, unused solutions, and

contaminated materials, in accordance with your institution's hazardous waste disposal

guidelines.

Storage and Stability
Powder: Store the solid Tubeimoside II in a tightly sealed container at -20°C for up to 3

years[1][3].

Stock Solution:

For long-term storage (up to 6-12 months), store aliquots at -80°C[1][2][5].

For short-term storage (up to 1 month), aliquots can be kept at -20°C[1][2][3][5].

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to compound

degradation and precipitation[4][5]. Aliquoting into single-use volumes is the best practice to

maintain the integrity of the stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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